Cas no 61176-41-8 (Cyclopenta[c]pyran-3,5-dione, hexahydro-7a-methyl-, cis-)
61176-41-8 structure
Product Name:Cyclopenta[c]pyran-3,5-dione, hexahydro-7a-methyl-, cis-
CAS No:61176-41-8
MF:C9H12O3
MW:168.189783096313
CID:489539
PubChem ID:71398575
Update Time:2025-04-19
Cyclopenta[c]pyran-3,5-dione, hexahydro-7a-methyl-, cis- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopenta[c]pyran-3,5-dione, hexahydro-7a-methyl-, cis-
- (4aS,7aS)-7a-methyl-4,4a,6,7-tetrahydro-1H-cyclopenta[c]pyran-3,5-dione
- (4aS,7aS)-7a-Methylhexahydrocyclopenta[c]pyran-3,5-dione
- DTXSID60819993
- 61176-41-8
-
- Inchi: 1S/C9H12O3/c1-9-3-2-7(10)6(9)4-8(11)12-5-9/h6H,2-5H2,1H3/t6-,9-/m1/s1
- InChI Key: UGQWNZIXJKIMRE-HZGVNTEJSA-N
- SMILES: O1C(C[C@@H]2C(CC[C@]2(C)C1)=O)=O
Computed Properties
- Exact Mass: 168.07866
- Monoisotopic Mass: 168.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
Cyclopenta[c]pyran-3,5-dione, hexahydro-7a-methyl-, cis- Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
61176-41-8 (Cyclopenta[c]pyran-3,5-dione, hexahydro-7a-methyl-, cis-) Related Products
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